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Compound of Interest

Compound Name: Butylferrocene, 97%

Cat. No.: B12061408 Get Quote

Technical Guide: 97% Purity n-Butylferrocene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key characteristics,

specifications, and analytical methodologies for n-butylferrocene with a purity of 97%. This

document is intended to serve as a valuable resource for professionals in research,

development, and quality control who are working with or considering the use of this

organometallic compound.

Core Characteristics and Specifications
n-Butylferrocene is an organometallic compound, a derivative of ferrocene, where a butyl group

is attached to one of the cyclopentadienyl rings. It is primarily used in organic synthesis, as a

catalyst, and as a component in advanced materials. For applications in drug development, it

may be explored as a unique scaffold or as a catalyst in the synthesis of complex

pharmaceutical intermediates.[1]

Physical and Chemical Properties
The fundamental physical and chemical properties of n-butylferrocene are summarized in the

table below. These specifications are typical for a 97% purity grade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12061408?utm_src=pdf-interest
https://www.presschem.com/specialty-chemical-products/ferrocene-and-n-butylferrocene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Name n-Butylferrocene [2][3]

Synonyms
Butylferrocene, Ferrocene,

butyl-
[4][5]

CAS Number 31904-29-7 [2][5]

Molecular Formula C₁₄H₁₈Fe [2][4]

Molecular Weight 242.14 g/mol [2][4]

Appearance Dark red to brown liquid [2]

Purity (Assay by GC) ≥ 97.0% [2]

Boiling Point 232 °C (at 630 mmHg) [4][5]

Density 1.172 g/mL [3][4]

Refractive Index 1.5745-1.5785 @ 20°C [2]

Solubility
Insoluble in water. Soluble in

most organic solvents.
[3]

Stability

Stable under recommended

storage conditions. Air

sensitive.

[1][5]

Storage

Store at 2-8°C under an inert

atmosphere (e.g., nitrogen or

argon), protected from light.

[5][6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of n-butylferrocene are crucial for

ensuring its quality and proper application in research and development.

Synthesis of n-Butylferrocene
A common method for the synthesis of n-butylferrocene is through the Friedel-Crafts acylation

of ferrocene followed by reduction. A representative protocol is outlined below.
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Materials:

Ferrocene

Butyryl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Sodium borohydride (NaBH₄)

Ethanol

Diethyl ether

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Magnesium sulfate (MgSO₄), anhydrous

Inert gas (Nitrogen or Argon)

Procedure:

Acylation:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride in anhydrous

dichloromethane.

Cool the suspension in an ice bath.

Dissolve ferrocene and butyryl chloride in anhydrous dichloromethane and add this

solution dropwise to the cooled AlCl₃ suspension with constant stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).
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Carefully quench the reaction by pouring it over a mixture of ice and concentrated

hydrochloric acid.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent

under reduced pressure to obtain the crude butyrylferrocene.

Reduction:

Dissolve the crude butyrylferrocene in ethanol.

Slowly add sodium borohydride to the solution in portions while stirring.

After the addition, stir the reaction mixture at room temperature for several hours.

Remove the ethanol under reduced pressure.

Add water to the residue and extract the product with diethyl ether.

Wash the combined ether extracts with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent

to yield crude n-butylferrocene.

Purification:

The crude product is purified by column chromatography on silica gel or alumina, eluting

with a non-polar solvent such as hexane, to obtain pure n-butylferrocene as a dark red to

brown liquid.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a primary technique for assessing the purity of volatile and semi-volatile compounds

like n-butylferrocene.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

Capillary column suitable for non-polar to medium-polarity compounds (e.g., HP-5MS, 30 m

x 0.25 mm ID, 0.25 µm film thickness).

Sample Preparation:

Prepare a stock solution of n-butylferrocene at a concentration of approximately 1 mg/mL in

a suitable volatile solvent like dichloromethane or hexane.

Perform serial dilutions to prepare calibration standards if quantitative analysis of impurities

is required.

For a 97% purity sample, a direct injection of a diluted sample (e.g., 100 µg/mL) is typically

sufficient for purity assessment by area percentage.

GC-MS Parameters:
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Parameter Setting

Injector Temperature 250 °C

Injection Volume 1 µL

Injection Mode Split (e.g., 50:1 split ratio)

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program
Initial temperature of 100 °C, hold for 2 minutes,

ramp at 15 °C/min to 280 °C, hold for 5 minutes.

Transfer Line Temp 280 °C

Ion Source Temp 230 °C

Quadrupole Temp 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 40-400 amu

Data Analysis:

The purity is determined by calculating the peak area percentage of n-butylferrocene relative

to the total area of all detected peaks in the chromatogram.

The mass spectrum of the main peak should be compared with a reference spectrum of n-

butylferrocene to confirm its identity. The molecular ion peak (m/z 242.1) and characteristic

fragmentation patterns should be present.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H and ¹³C NMR are essential for the structural elucidation and confirmation of n-

butylferrocene.

Sample Preparation:
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Since n-butylferrocene is air-sensitive, sample preparation should be conducted under an

inert atmosphere (e.g., in a glovebox).[1]

Dissolve approximately 10-20 mg of the n-butylferrocene sample in 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃ or C₆D₆).

Transfer the solution to an NMR tube and cap it securely.

¹H NMR Spectroscopy:

Expected Chemical Shifts (in CDCl₃):

The five protons of the unsubstituted cyclopentadienyl (Cp) ring will appear as a singlet

around δ 4.1 ppm.

The four protons on the substituted Cp ring will appear as two multiplets (or two triplets)

around δ 4.0 ppm.

The protons of the butyl group will appear in the upfield region:

-CH₂- attached to the Cp ring: triplet around δ 2.2 ppm.

-CH₂-CH₂-CH₂-CH₃: multiplet around δ 1.4 ppm.

-CH₂-CH₂-CH₂-CH₃: multiplet around δ 1.3 ppm.

-CH₃: triplet around δ 0.9 ppm.

¹³C NMR Spectroscopy:

Expected Chemical Shifts (in CDCl₃):

Carbon of the unsubstituted Cp ring: around δ 68 ppm.

Substituted carbon of the substituted Cp ring: around δ 88 ppm.

Unsubstituted carbons of the substituted Cp ring: around δ 67-70 ppm.

Carbons of the butyl group:
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-CH₂- attached to the Cp ring: around δ 30 ppm.

-CH₂-CH₂-CH₂-CH₃: around δ 33 ppm.

-CH₂-CH₂-CH₂-CH₃: around δ 22 ppm.

-CH₃: around δ 14 ppm.

Mandatory Visualizations
Synthesis Workflow of n-Butylferrocene
Caption: Synthesis workflow for n-butylferrocene.

Quality Control Workflow for 97% Purity n-
Butylferrocene
Caption: Quality control workflow for n-butylferrocene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12061408#key-characteristics-and-specifications-of-
97-purity-butylferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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